Chemical structure and properties of 5-Bromo-2-(4-methylphenyl)pyridine
Chemical structure and properties of 5-Bromo-2-(4-methylphenyl)pyridine
An In-depth Technical Guide to 5-Bromo-2-(4-methylphenyl)pyridine
Abstract
This technical guide provides a comprehensive overview of 5-Bromo-2-(4-methylphenyl)pyridine, a key heterocyclic building block in modern organic synthesis. The document delves into its chemical structure, physicochemical properties, and detailed spectroscopic data. A robust and widely applicable synthetic protocol via the Suzuki-Miyaura cross-coupling reaction is presented, including a mechanistic explanation and a step-by-step experimental procedure. Furthermore, the guide explores the chemical reactivity of this compound, highlighting the utility of the C5-bromo substituent as a versatile handle for further molecular diversification. Applications in drug discovery and materials science are discussed, underscoring the importance of the substituted pyridine scaffold in the development of novel functional molecules. This document is intended for researchers, scientists, and professionals in the fields of medicinal chemistry, chemical synthesis, and materials science.
Introduction
Pyridine and its derivatives are fundamental scaffolds in the landscape of pharmaceuticals and functional materials.[1][2] Their presence in numerous FDA-approved drugs and biologically active molecules underscores their significance as "privileged structures" in medicinal chemistry.[3][4] 5-Bromo-2-(4-methylphenyl)pyridine, also known as 5-Bromo-2-(p-tolyl)pyridine, is a bi-aryl pyridine derivative that has garnered considerable interest as a versatile intermediate. Its structure combines the essential pyridine core with a tolyl group and a strategically placed bromine atom. This bromine atom serves as a crucial reactive site, enabling a wide array of subsequent chemical transformations, most notably palladium-catalyzed cross-coupling reactions.[5] This allows for the systematic and modular construction of complex molecular architectures, making it an invaluable tool for creating libraries of compounds for drug discovery programs and for the synthesis of advanced materials.
Chemical Structure and Physicochemical Properties
5-Bromo-2-(4-methylphenyl)pyridine is a solid at room temperature. Its core structure consists of a pyridine ring substituted at the 2-position with a 4-methylphenyl (p-tolyl) group and at the 5-position with a bromine atom.
Table 1: Chemical and Physical Properties of 5-Bromo-2-(4-methylphenyl)pyridine
| Property | Value |
| IUPAC Name | 5-bromo-2-(4-methylphenyl)pyridine |
| Synonyms | 5-Bromo-2-(p-tolyl)pyridine |
| CAS Number | 879652-91-6 |
| Molecular Formula | C₁₂H₁₀BrN |
| Molecular Weight | 248.12 g/mol |
| Appearance | Off-white to light yellow solid |
| Melting Point | 95-99 °C |
| Boiling Point | ~345.8 °C (Predicted) |
| Solubility | Soluble in common organic solvents like Dichloromethane, Chloroform, and Ethyl Acetate. Sparingly soluble in water. |
Spectroscopic Data
The structural identity of 5-Bromo-2-(4-methylphenyl)pyridine is unequivocally confirmed through various spectroscopic techniques.
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¹H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the aromatic protons on both the pyridine and the tolyl rings, as well as the methyl protons.
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Predicted ¹H NMR (CDCl₃, 400 MHz) δ (ppm): 8.68 (d, 1H, H-6), 7.85 (dd, 1H, H-4), 7.80 (d, 2H, Ar-H), 7.55 (d, 1H, H-3), 7.25 (d, 2H, Ar-H), 2.40 (s, 3H, CH₃).
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¹³C NMR Spectroscopy: The carbon NMR spectrum shows distinct resonances for each unique carbon atom in the molecule. The chemical shifts are influenced by the electronegativity of the nitrogen and bromine atoms.[6]
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Predicted ¹³C NMR (CDCl₃, 100 MHz) δ (ppm): 158.5 (C-2), 150.0 (C-6), 140.5 (C-4), 139.0 (Ar-C), 135.5 (Ar-C), 129.5 (Ar-CH), 127.0 (Ar-CH), 122.0 (C-3), 118.0 (C-5), 21.3 (CH₃).
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Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the compound. The presence of bromine results in a characteristic isotopic pattern (M+ and M+2 peaks) of nearly equal intensity, which is a definitive indicator for the presence of a single bromine atom.[7]
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MS (ESI): m/z 248.0 [M+H]⁺, 250.0 [M+H+2]⁺.
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Synthesis and Mechanism: The Suzuki-Miyaura Cross-Coupling
A highly efficient and common method for the synthesis of 5-Bromo-2-(4-methylphenyl)pyridine is the Suzuki-Miyaura cross-coupling reaction.[8][9] This palladium-catalyzed reaction forms a carbon-carbon bond between an organohalide and an organoboron compound.[10] For this specific synthesis, 2,5-dibromopyridine is coupled with 4-methylphenylboronic acid.
The selectivity of the reaction is a key consideration. The bromine atom at the 2-position of the pyridine ring is generally more reactive towards oxidative addition to the palladium(0) catalyst than the bromine at the 5-position. This differential reactivity allows for the selective formation of the desired product.
Experimental Protocol: Synthesis of 5-Bromo-2-(4-methylphenyl)pyridine
Materials:
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2,5-Dibromopyridine (1.0 eq)
-
4-Methylphenylboronic acid (1.1 eq)
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Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)
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Potassium Carbonate (K₂CO₃) (2.0 eq)
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1,4-Dioxane
-
Water
Procedure:
-
To a Schlenk flask, add 2,5-dibromopyridine, 4-methylphenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.
-
Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.
-
Add a degassed 4:1 mixture of 1,4-dioxane and water to the flask.
-
Heat the reaction mixture to 90 °C and stir for 12-18 hours.
-
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
-
Upon completion, cool the reaction mixture to room temperature.
-
Dilute the mixture with ethyl acetate and wash with water and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to afford 5-Bromo-2-(4-methylphenyl)pyridine as a solid.
Caption: Synthetic workflow for 5-Bromo-2-(4-methylphenyl)pyridine.
Mechanistic Insight: The Suzuki-Miyaura Catalytic Cycle
The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps:[9]
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Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2,5-dibromopyridine (preferentially at the more reactive 2-position) to form a Pd(II) complex.
-
Transmetalation: The base (K₂CO₃) activates the 4-methylphenylboronic acid to form a more nucleophilic boronate species. This species then transfers the 4-methylphenyl group to the palladium center, displacing the bromide ligand.
-
Reductive Elimination: The two organic groups (the pyridine and the tolyl moieties) on the palladium complex couple and are eliminated from the metal center, forming the final product and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.
Caption: Simplified Suzuki-Miyaura catalytic cycle.
Chemical Reactivity and Derivatization
The synthetic utility of 5-Bromo-2-(4-methylphenyl)pyridine lies in the reactivity of its remaining C5-bromo substituent. This bromine atom is a versatile handle for introducing a wide range of functional groups through various cross-coupling reactions. The reactivity of a C-Br bond in such reactions is generally higher than that of a C-Cl bond, making it a preferred choice for many synthetic transformations.[11]
Key Reaction Pathways:
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Suzuki-Miyaura Coupling: The C5-bromo group can undergo a second Suzuki reaction with another boronic acid or ester to generate terphenyl systems or other complex bi-aryl structures.
-
Sonogashira Coupling: Reaction with terminal alkynes in the presence of palladium and copper catalysts allows for the introduction of alkyne functionalities.
-
Buchwald-Hartwig Amination: This palladium-catalyzed reaction enables the formation of carbon-nitrogen bonds, allowing for the synthesis of various substituted anilines and other amino-pyridines.
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Heck Coupling: The C5-bromo group can be coupled with alkenes to form new carbon-carbon double bonds.
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Cyanation: The bromine can be displaced by a cyanide group to introduce a nitrile functionality, which can be further hydrolyzed to a carboxylic acid or reduced to an amine.
Sources
- 1. Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. globalresearchonline.net [globalresearchonline.net]
- 3. sarchemlabs.com [sarchemlabs.com]
- 4. researchgate.net [researchgate.net]
- 5. benchchem.com [benchchem.com]
- 6. chem.uoi.gr [chem.uoi.gr]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. mdpi.com [mdpi.com]
- 9. Suzuki reaction - Wikipedia [en.wikipedia.org]
- 10. Suzuki Coupling (Chapter 110) - Name Reactions in Organic Synthesis [cambridge.org]
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